Cas no 108185-80-4 (4-(3,4-difluorophenyl)phenol)

4-(3,4-Difluorophenyl)phenol is a fluorinated aromatic compound featuring a phenol group linked to a 3,4-difluorophenyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and advanced materials. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug development. Its reactivity allows for further functionalization, such as etherification or cross-coupling reactions. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial applications. Its thermal and chemical stability further supports its use in demanding synthetic processes.
4-(3,4-difluorophenyl)phenol structure
4-(3,4-difluorophenyl)phenol structure
Product Name:4-(3,4-difluorophenyl)phenol
CAS No:108185-80-4
MF:C12H8F2O
MW:206.188130378723
MDL:MFCD16484256
CID:1185155
PubChem ID:11367737
Update Time:2025-06-07

4-(3,4-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-difluorophenyl)phenol
    • AKOS017549960
    • 3',4'-Difluoro-[1,1'-biphenyl]-4-ol
    • 3',4'-Difluoro-biphenyl-4-ol
    • 108185-80-4
    • DTXSID50463707
    • CS-0191202
    • SCHEMBL1513602
    • E91135
    • 3',4'-difluorobiphenyl-4-ol
    • MFCD16484256
    • 3,4-Difluoro-4'-hydroxybiphenyl
    • HZHKORIKELTHCM-UHFFFAOYSA-N
    • MDL: MFCD16484256
    • Inchi: 1S/C12H8F2O/c13-11-6-3-9(7-12(11)14)8-1-4-10(15)5-2-8/h1-7,15H
    • InChI Key: HZHKORIKELTHCM-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=CC(=CC=1)O)F

Computed Properties

  • Exact Mass: 206.05432120g/mol
  • Monoisotopic Mass: 206.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

4-(3,4-difluorophenyl)phenol Pricemore >>

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